Cas no 2642729-37-9 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)propanoic acid
• CAS No: 2642729-37-9
• MF: C₂₀H₁₈F₃NO₅
• MW: 409.355836391449
• CID: 6353855
• PubChem ID: 106705014
• Update Time: 2025-05-20

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)propanoic acid
• EN300-1298193
• 2642729-37-9
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2,2,2-trifluoroethoxy)propanoic acid

• Inchi： 1S/C20H18F3NO5/c21-20(22,23)11-28-10-17(18(25)26)24-19(27)29-9-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H,24,27)(H,25,26)
• InChI Key： LBNDTRPUXIVGEZ-UHFFFAOYSA-N
• SMILES： FC(COCC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 409.11370716g/mol
• Monoisotopic Mass: 409.11370716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)propanoic acid

2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)propanoic Acid: A Comprehensive Overview

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)propanoic acid, commonly referred to by its CAS number 2642729-37-9, is a complex organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a trifluoroethoxy substituent on a propanoic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, while the trifluoroethoxy moiety introduces interesting electronic and steric properties to the molecule.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient and environmentally friendly routes to prepare this compound. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields.

One of the most notable applications of this compound is in the field of peptide chemistry. The Fmoc group plays a critical role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. The trifluoroethoxy substituent enhances the stability of the intermediate products and facilitates subsequent deprotection steps. This makes the compound highly valuable in the production of bioactive peptides and proteins.

In addition to its role in peptide synthesis, this compound has shown potential in drug delivery systems. The trifluoroethoxy group imparts lipophilicity to the molecule, which can improve its solubility in organic solvents and enhance its ability to cross biological membranes. Recent studies have investigated its use as a carrier for hydrophobic drugs, demonstrating promising results in targeted drug delivery.

The chemical stability of 2642729-37-9 has been extensively studied under various conditions. It exhibits excellent thermal stability and resistance to hydrolysis, making it suitable for long-term storage and use in diverse chemical environments. Furthermore, its spectroscopic properties, including UV-vis and NMR spectra, have been thoroughly characterized, providing valuable insights into its electronic structure and molecular interactions.

From an environmental perspective, researchers have evaluated the biodegradation potential of this compound. Studies indicate that it undergoes slow degradation under aerobic conditions, highlighting the need for proper waste management practices when handling this compound. Regulatory agencies have also established guidelines for its safe handling and disposal to minimize environmental impact.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,2,2-trifluoroethoxy)propanoic acid (CAS 2642729-37-9) is a versatile compound with significant contributions to peptide chemistry and drug delivery systems. Its unique structure and functional groups make it an essential tool in modern organic synthesis. Ongoing research continues to uncover new applications and optimize its synthesis methods, ensuring its relevance in both academic and industrial settings.